Cas no 1710471-42-3 (3-m-Tolyl-isoxazol-4-ylamine)

• Product Name: 3-m-Tolyl-isoxazol-4-ylamine
• CAS No: 1710471-42-3
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5191455
• PubChem ID: 19082360
• Update Time: 2025-05-20

3-m-Tolyl-isoxazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-m-Tolyl-isoxazol-4-ylamine
• 4-Isoxazolamine, 3-(3-methylphenyl)-

• Inchi： 1S/C10H10N2O/c1-7-3-2-4-8(5-7)10-9(11)6-13-12-10/h2-6H,11H2,1H3
• InChI Key： PXPPXJIDMQNYDF-UHFFFAOYSA-N
• SMILES： O1C=C(N)C(C2=CC=CC(C)=C2)=N1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-m-Tolyl-isoxazol-4-ylamine

Professional Introduction to Compound with CAS No. 1710471-42-3 and Product Name: 3-m-Tolyl-isoxazol-4-ylamine

3-m-Tolyl-isoxazol-4-ylamine, identified by the chemical abstracts service number CAS No. 1710471-42-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a m-tolyl (methylphenyl) group attached to an isoxazole ring, which is a key pharmacophore in many bioactive molecules. The isoxazole core, characterized by its oxygen and nitrogen atoms forming a five-membered ring, is known for its role in modulating various biological pathways, making it a valuable scaffold for drug discovery.

The 3-m-Tolyl-isoxazol-4-ylamine structure presents a unique combination of electronic and steric properties that can be leveraged in the design of novel therapeutic agents. The presence of the aromatic m-tolyl group enhances lipophilicity, which is often crucial for membrane permeability and target binding affinity. Meanwhile, the isoxazole ring contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors. These features make the compound a promising candidate for further exploration in drug development.

In recent years, there has been growing interest in heterocyclic compounds for their diverse biological activities. Isoxazole derivatives, in particular, have been extensively studied for their potential in treating inflammatory diseases, infectious disorders, and even cancer. The 3-m-Tolyl-isoxazol-4-ylamine molecule aligns with this trend, as it combines the known bioactivity of isoxazole derivatives with the enhancing properties of the m-tolyl moiety. This combination has the potential to yield compounds with improved pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like 3-m-Tolyl-isoxazol-4-ylamine. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. These interactions suggest that 3-m-Tolyl-isoxazol-4-ylamine may have therapeutic potential in multiple disease areas. For instance, its ability to bind to certain enzymes could make it useful in developing treatments for metabolic syndromes, while its interaction with neurological receptors might open avenues for addressing neurodegenerative diseases.

The synthesis of 3-m-Tolyl-isoxazol-4-ylamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the isoxazole ring through cyclization reactions followed by functionalization with the m-tolyl group via nucleophilic substitution or other coupling strategies. The synthesis must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Advances in green chemistry have also influenced these synthetic routes, promoting methods that minimize waste and hazardous reagents without compromising efficiency.

Once synthesized, 3-m-Tolyl-isoxazol-4-ylamine undergoes rigorous testing to evaluate its pharmacological properties. This includes assays to determine its potency, selectivity, and toxicity profile. In vitro studies often employ cell-based assays to assess how the compound affects specific biological pathways or targets. Positive results from these studies can lead to further preclinical testing in animal models to evaluate efficacy and safety before human clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 3-m-Tolyl-isoxazol-4-ylamine. Predictive models can analyze vast datasets to identify structural features that correlate with biological activity, guiding chemists toward optimal molecular designs. This approach has significantly reduced the time required to develop new drugs by focusing efforts on compounds with the highest potential for success.

In conclusion, 3-m-Tolyl-isoxazol-4-ylamine (CAS No. 1710471-42-3) represents a compelling example of how structural innovation in pharmaceutical chemistry can lead to novel therapeutic agents. Its unique combination of an isoxazole core and an aromatic m-tolyl group positions it as a valuable scaffold for further development. As research continues to uncover new applications for heterocyclic compounds, compounds like 3-m-Tolyl-isoxazol-4-ylamine are likely to play an increasingly important role in addressing some of today's most pressing medical challenges.